2-[(7-acetyl-3-benzyl-4-oxo-3,4,5,6,7,8-hexahydropyrido[4',3':4,5]thieno[2,3-d]pyrimidin-2-yl)thio]-N-(3-methylphenyl)acetamide

• IUPAC Name: 2-[(11-acetyl-4-benzyl-3-oxo-8-thia-4,6,11-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-5-yl)sulfanyl]-N-(3-methylphenyl)acetamide
• InChI: InChI=1S/C27H26N4O3S2/c1-17-7-6-10-20(13-17)28-23(33)16-35-27-29-25-24(21-11-12-30(18(2)32)15-22(21)36-25)26(34)31(27)14-19-8-4-3-5-9-19/h3-10,13H,11-12,14-16H2,1-2H3,(H,28,33)
• InChI Key: LKXIXTODNXNSCH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CSC2=NC3=C(C4=C(S3)CN(CC4)C(=O)C)C(=O)N2CC5=CC=CC=C5
• Molecular Formula: C27H26N4O3S2
• Molecular Weight: 518.7 g/mol

Description

The compound belongs to a class of chemicals characterized by complex nitrogen-containing heterocyclic structures. Compounds like these are often explored for their potential in pharmaceutical applications due to their diverse biological activities. The compound features a pyrido[4',3':4,5]thieno[2,3-d]pyrimidin core, a structure that is not uncommon in medicinal chemistry, due to its interaction with various biological targets.

Synthesis Analysis

Synthesis of structurally complex molecules like the requested compound typically involves multi-step organic reactions. A related example is the synthesis of tetrahydropyrido[4′,3′:4,5]thieno[2,3-d]pyrimidinone derivatives, which were synthesized via a base-catalyzed reaction of nucleophilic reagents with carbodiimides, obtained from the aza-Wittig reaction of iminophosphorane with aromatic isocyanates (Chen & Liu, 2019).

Molecular Structure Analysis

The crystal structure of similar compounds, such as 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamides, reveals a folded conformation around the methylene C atom of the thioacetamide bridge. This folding influences the molecular geometry and can affect the compound's interactions with biological molecules (Subasri et al., 2016).

Chemical Reactions and Properties

Chemical reactions involving thieno[2,3-d]pyrimidin derivatives often include cyclization and substitution reactions that can introduce various functional groups, impacting the compound's reactivity and potential biological activity. An example includes the condensation reactions of pyrrolo[1,2-a]thieno[2,3-d]pyrimidinones with aromatic aldehydes, showcasing the versatility of these compounds in synthesizing different heterocyclic structures (Elmuradov et al., 2011).

Scientific Research Applications

Synthesis and Biological Activity

Thienopyrimidine derivatives, like the mentioned compound, are synthesized through various chemical reactions and are characterized for their potential biological activities. For instance, a study by Kerru et al. (2019) demonstrated the synthesis of novel thienopyrimidine linked rhodanine derivatives with significant antimicrobial potency against various bacterial and fungal strains, highlighting the potential of such compounds in developing new antimicrobial agents Kerru et al., 2019.

Crystal Structure Analysis

Another aspect of research focuses on the crystal structure analysis of related compounds, which is essential for understanding their molecular conformation and potential interactions with biological targets. For example, Subasri et al. (2016) reported on the crystal structures of 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamides, revealing insights into their molecular geometry and intramolecular interactions Subasri et al., 2016.

Antitumor Potential

Additionally, compounds with a thienopyrimidine framework have been evaluated for their antitumor activities. Hafez et al. (2017) synthesized 4-substituted thieno[3,2-d]pyrimidine and thienotriazolopyrimidine derivatives and assessed their antitumor activity against various human cancer cell lines, suggesting the therapeutic potential of thienopyrimidine derivatives in cancer treatment Hafez et al., 2017.